3-(2-methoxyethyl)-1-methyl-8-phenyl-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione

Specification

• Molecular Formula: C17H19N5O3
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 2-(2-methoxyethyl)-4-methyl-6-phenyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• Standard InChI: InChI=1S/C17H19N5O3/c1-19-14-13(15(23)22(17(19)24)10-11-25-2)21-9-8-20(16(21)18-14)12-6-4-3-5-7-12/h3-7H,8-11H2,1-2H3
• Standard InChI Key: JOEDFQQLFZMVOX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)CCOC)N3CCN(C3=N2)C4=CC=CC=C4

Introduction

General Synthesis Approach

The synthesis of this compound likely involves:

• Formation of the Imidazo[2,1-f]purine Core: This can be achieved through cyclization reactions involving purine derivatives and appropriate reagents to form the imidazole ring.

• Substitution Reactions:

  • Introduction of the methoxyethyl group via alkylation.

  • Phenylation at position 8 using Suzuki coupling or similar methods.

  • Methylation at position 1 using methyl iodide or dimethyl sulfate.

Hypothetical Reaction Scheme

While specific experimental details are unavailable for this compound, a plausible pathway could involve:

• Starting with a purine derivative (e.g., xanthine or theobromine).

• Sequential functionalization to introduce the substituents.

Pharmacological Relevance

Compounds with imidazo[2,1-f]purine cores often exhibit biological activity due to their structural similarity to natural purines (e.g., adenine and guanine). Potential applications include:

• Anticancer Agents: The phenyl group may enhance interactions with DNA or enzymes.

• CNS Drugs: Purine derivatives are known for their role in modulating adenosine receptors.

• Antiviral Activity: Similar compounds have shown efficacy against viral enzymes.

Current Knowledge Gaps

• No direct experimental data on this specific compound's synthesis or bioactivity is available in the reviewed literature.

• Lack of detailed physicochemical characterization.

Future Research Directions

• Synthesis Optimization: Develop a reproducible synthesis route with high yield.

• Biological Testing: Evaluate for anticancer, antiviral, or CNS activity.

• Computational Studies: Use molecular docking to predict binding affinities with biological targets.